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Compound of Interest

Compound Name: 5-Formylpicolinonitrile

Cat. No.: B043265 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the spectroscopic data for 5-
Formylpicolinonitrile (also known as 5-formyl-2-pyridinecarbonitrile), a valuable intermediate

in medicinal chemistry and materials science. This document presents available Nuclear

Magnetic Resonance (NMR), Infrared (IR), and Mass Spectrometry (MS) data, along with

generalized experimental protocols for these analytical techniques.

Core Spectroscopic Data
The structural characterization of 5-Formylpicolinonitrile relies on a combination of

spectroscopic methods that probe its molecular framework and functional groups. The data

presented herein is essential for confirming the identity and purity of the compound in a

research or development setting.

Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectroscopy provides detailed information about the carbon-hydrogen framework of a

molecule.

Table 1: ¹H NMR Data for 5-Formylpicolinonitrile
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Chemical Shift (δ)
ppm

Multiplicity
Coupling Constant
(J) Hz

Assignment

Data not available in

search results

Table 2: ¹³C NMR Data for 5-Formylpicolinonitrile

Chemical Shift (δ) ppm Assignment

Data not available in search results

Infrared (IR) Spectroscopy
IR spectroscopy is used to identify the functional groups present in a molecule by measuring

the absorption of infrared radiation.

Table 3: IR Absorption Frequencies for 5-Formylpicolinonitrile

Wavenumber (cm⁻¹) Functional Group Assignment

Data not available in search results

Mass Spectrometry (MS)
Mass spectrometry provides information about the molecular weight and fragmentation pattern

of a molecule, aiding in the confirmation of its elemental composition and structure.

Table 4: Mass Spectrometry Data for 5-Formylpicolinonitrile

m/z Ion Assignment

132 [M]⁺ (Molecular Ion)

Fragmentation data not available in search

results
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Experimental Protocols
The following sections outline generalized experimental methodologies for acquiring the

spectroscopic data presented above. Specific instrument parameters may vary.

NMR Spectroscopy Protocol
A sample of 5-Formylpicolinonitrile is dissolved in a deuterated solvent, such as chloroform-d

(CDCl₃) or dimethyl sulfoxide-d₆ (DMSO-d₆), and transferred to an NMR tube. ¹H and ¹³C NMR

spectra are recorded on a spectrometer, typically operating at a frequency of 300 MHz or

higher for protons. Chemical shifts are reported in parts per million (ppm) relative to a

tetramethylsilane (TMS) internal standard.

FT-IR Spectroscopy Protocol
For a solid sample of 5-Formylpicolinonitrile, an IR spectrum can be obtained using the

Attenuated Total Reflectance (ATR) technique. A small amount of the solid is placed directly on

the ATR crystal, and pressure is applied to ensure good contact. The spectrum is recorded as

the infrared beam passes through the crystal and is attenuated by the sample at specific

frequencies corresponding to its vibrational modes.

Mass Spectrometry Protocol
Mass spectra are typically acquired using a mass spectrometer with an electron ionization (EI)

source. The sample is introduced into the instrument, where it is vaporized and bombarded

with a high-energy electron beam. This causes the molecule to ionize and fragment. The

resulting ions are separated based on their mass-to-charge ratio (m/z) and detected.

Logical Workflow for Spectroscopic Analysis
The following diagram illustrates the logical workflow for the comprehensive spectroscopic

characterization of an organic compound like 5-Formylpicolinonitrile.
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Caption: Workflow for Spectroscopic Characterization.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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